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Compound of Interest

Compound Name: Retinestatin

Cat. No.: B12373306

Introduction

Retinestatin is a recently discovered polyol polyketide natural product. As of the latest
available scientific literature, a total synthesis for Retinestatin has not yet been reported. The
compound was isolated from a Streptomyces strain found in the subterranean nest of the
termite Reticulitermes speratus kyushuensis Morimoto.[1][2] This document provides a
summary of the currently available information on Retinestatin, including its structure,
biological activity, and the experimental protocols used for its characterization and initial
biological evaluation.

Chemical Properties and Structure

Retinestatin is a complex polyol polyketide with a molecular formula determined by high-
resolution mass spectrometry. The planar structure and the absolute configuration of its 12
chiral centers were elucidated using a combination of spectroscopic techniques, including UV,
IR, mass spectrometry, and extensive NMR analysis.[1][2]

Structure of Retinestatin:

[Chemical Structure of Retinestatin]

Click to download full resolution via product page

Caption: Chemical structure of Retinestatin.
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Biological Activity and Mechanism of Action

Initial biological evaluations have shown that Retinestatin exhibits neuroprotective effects. In
an in vitro model of Parkinson's disease, Retinestatin was found to protect SH-SY5Y
dopaminergic cells from cytotoxicity induced by MPP+ (1-methyl-4-phenylpyridinium).[1][2] This
suggests that Retinestatin may have potential as a therapeutic agent for neurodegenerative
diseases. The precise molecular mechanism of its neuroprotective action is still under

investigation.

Signaling Pathway

The neuroprotective effect of Retinestatin is demonstrated through its ability to counteract the
toxic effects of MPP+ in neuronal cells. The proposed, simplified pathway is illustrated below.

D% leads to Cytotoxicity / Cell Death
& [ ] results in
Retinestatin Neuroprotection
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Caption: Proposed neuroprotective action of Retinestatin.

Quantitative Data

The structural elucidation of Retinestatin was based on comprehensive spectroscopic data.

Below is a summary of the key data.
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Data Type

Description

Molecular Formula

Determined by High-Resolution Mass
Spectrometry (HRMS).

UV Spectrum

Provided information on the chromophores

present in the molecule.

IR Spectrum

Indicated the presence of hydroxyl and carbonyl

functional groups.

1D NMR (*H, 3C)

Revealed the proton and carbon framework of

the molecule.

2D NMR (COSY, HSQC, HMBC)

Established the connectivity between protons

and carbons.

J-based Configuration Analysis

Aided in determining the relative

stereochemistry.

ROESY Correlations

Provided information on the through-space
proximity of protons, helping to define the 3D

structure.

Mosher's Ester Analysis

Used to determine the absolute configuration of

chiral centers.

This table summarizes the types of data used
for structure elucidation as detailed in the
source literature. Specific spectral data values

are not provided in the abstracts.

Experimental Protocols

The following is a representative protocol for the evaluation of the neuroprotective effects of

Retinestatin, based on the published study.[1][2]

Protocol: In Vitro Neuroprotection Assay

Objective: To assess the ability of Retinestatin to protect SH-SY5Y cells from MPP+-induced

cytotoxicity.
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Materials:

e SH-SY5Y human neuroblastoma cells

e Dulbecco's Modified Eagle Medium (DMEM)
o Fetal Bovine Serum (FBS)

» Penicillin-Streptomycin solution

e MPP+ (1-methyl-4-phenylpyridinium) iodide
» Retinestatin (isolated and purified)

e MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)
e Dimethyl sulfoxide (DMSO)

o 96-well cell culture plates

e CO:z2 incubator (37°C, 5% CO2)

e Microplate reader

Procedure:

e Cell Culture: SH-SY5Y cells are cultured in DMEM supplemented with 10% FBS and 1%
penicillin-streptomycin in a humidified incubator at 37°C with 5% CO..

e Cell Seeding: Cells are seeded into 96-well plates at a density of 1 x 10* cells per well and
allowed to adhere overnight.

e Treatment:

o The culture medium is replaced with fresh medium containing various concentrations of
Retinestatin.

o Cells are pre-incubated with Retinestatin for a specified period (e.g., 2 hours).
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o MPP+ is then added to the wells to a final concentration known to induce significant cell
death (e.g., 1 mM). Control wells receive either vehicle (DMSO) or only MPP+.

 Incubation: The plates are incubated for an additional 24-48 hours.
o Cell Viability Assessment (MTT Assay):

o MTT solution is added to each well and incubated for 4 hours to allow the formation of
formazan crystals.

o The medium is removed, and DMSO is added to dissolve the formazan crystals.

o The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate
reader.

» Data Analysis: Cell viability is expressed as a percentage of the control (untreated) cells. The
protective effect of Retinestatin is determined by comparing the viability of cells treated with
both Retinestatin and MPP+ to those treated with MPP+ alone.

Experimental Workflow

The workflow for the neuroprotection assay is outlined below.
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Caption: Workflow for the in vitro neuroprotection assay.
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Conclusion

Retinestatin is a novel polyketide with promising neuroprotective properties. While its total
synthesis remains a future challenge for the chemical community, the initial biological studies
provide a strong rationale for further investigation into its therapeutic potential. The
development of a synthetic route would be crucial for producing larger quantities of
Retinestatin and its analogs for more extensive preclinical and clinical evaluation. As of now,
all reported data on Retinestatin is based on the isolated natural product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
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